![molecular formula C13H17NO B6152672 4-[4-(propan-2-yl)phenyl]pyrrolidin-2-one CAS No. 1267270-10-9](/img/new.no-structure.jpg)
4-[4-(propan-2-yl)phenyl]pyrrolidin-2-one
Overview
Description
4-[4-(propan-2-yl)phenyl]pyrrolidin-2-one is a compound that belongs to the class of pyrrolidinones, which are five-membered lactams. This compound is characterized by the presence of a pyrrolidinone ring substituted with a 4-(propan-2-yl)phenyl group. Pyrrolidinones are known for their diverse biological activities and are used as scaffolds in medicinal chemistry for the development of various bioactive molecules .
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-[4-(propan-2-yl)phenyl]pyrrolidin-2-one can be achieved through several synthetic routes. One common method involves the cyclization of N-substituted amides with appropriate reagents. For instance, the reaction of 4-(propan-2-yl)benzoyl chloride with pyrrolidine in the presence of a base such as triethylamine can yield the desired product . Another approach involves the reduction of 4-[4-(propan-2-yl)phenyl]pyrrolidin-2,5-dione using reducing agents like lithium aluminum hydride .
Industrial Production Methods
Industrial production of this compound typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to obtain the final product suitable for pharmaceutical applications .
Chemical Reactions Analysis
Types of Reactions
4-[4-(propan-2-yl)phenyl]pyrrolidin-2-one undergoes various chemical reactions, including:
Reduction: Reduction of the compound can yield secondary amines or alcohols depending on the reducing agent used.
Common Reagents and Conditions
Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.
Reduction: Lithium aluminum hydride, sodium borohydride.
Substitution: Nitrating agents (e.g., nitric acid), halogenating agents (e.g., bromine).
Major Products Formed
Oxidation: N-oxides.
Reduction: Secondary amines, alcohols.
Substitution: Nitro derivatives, halogenated compounds.
Scientific Research Applications
4-[4-(propan-2-yl)phenyl]pyrrolidin-2-one has a wide range of scientific research applications:
- Biology
Chemistry: Used as a building block in the synthesis of complex organic molecules.
Properties
CAS No. |
1267270-10-9 |
|---|---|
Molecular Formula |
C13H17NO |
Molecular Weight |
203.3 |
Purity |
95 |
Origin of Product |
United States |
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